N-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide

• IUPAC Name: N-(1-pyridin-2-ylpyrrolidin-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H15N3O2/c18-14(12-4-3-9-19-12)16-11-6-8-17(10-11)13-5-1-2-7-15-13/h1-5,7,9,11H,6,8,10H2,(H,16,18)
• InChI Key: WTGIUKBSUAWSJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC=CO2)C3=CC=CC=N3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

The compound “N-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a pyrrolidine ring, and a furan ring. These structures are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine and furan rings are aromatic, meaning they have a cyclic, planar arrangement of atoms with delocalized π electrons. The pyrrolidine ring is a five-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The amide group could participate in hydrolysis or condensation reactions, while the aromatic rings could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide could affect its solubility, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Anti-Tubercular Agents

In the fight against tuberculosis (TB), novel compounds are urgently needed. Analogues of pyrazine and pyrazinamide have shown promising anti-TB activity. .

Organic Room-Temperature Phosphorescence (RTP) Materials

Organic RTP materials find applications in bioimaging, anti-counterfeiting measures, catalysis, and displays. .

Synthetic Intermediates

N-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide can serve as a versatile synthetic intermediate. .

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets, which suggests that n-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide may have similar interactions .

Mode of Action

It is known that the compound is synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions

Biochemical Pathways

Compounds with similar structures have been known to interact with various biochemical pathways, suggesting that n-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide may have similar effects .

Result of Action

Compounds with similar structures have been known to have various biological activities, suggesting that n-(1-(pyridin-2-yl)pyrrolidin-3-yl)furan-2-carboxamide may have similar effects .

Action Environment

It is known that the compound is synthesized under different reaction conditions, suggesting that these conditions may influence its action .

Safety and Hazards

The safety and hazards of this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Some similar compounds have been found to be non-toxic to human cells.

Future Directions

Future research could involve further studying this compound’s biological activity, optimizing its synthesis, and investigating its potential uses in medicine or other fields.